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Compound of Interest

Compound Name:
N,N-Dimethyl-1-(morpholin-2-

yl)methanamine

Cat. No.: B054837 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
N-alkylation of amines is a fundamental transformation in organic synthesis, crucial for the

construction of a vast array of pharmaceuticals, agrochemicals, and functional materials. The

introduction of alkyl groups to a nitrogen atom can significantly modulate a molecule's

biological activity, solubility, and other physicochemical properties. Morpholine and its

derivatives are prevalent scaffolds in medicinal chemistry, and their N-alkylation is a key step in

the synthesis of many drug candidates.

While a specific, established protocol for the use of N,N-Dimethyl-1-(morpholin-2-
yl)methanamine as a direct N-alkylating agent or catalyst is not prominently documented in

the scientific literature, this document provides a representative and detailed protocol for the N-

alkylation of morpholine. This protocol is based on well-established methodologies and serves

as a practical guide for researchers engaged in the synthesis of N-alkylated morpholine

derivatives. The principles and procedures outlined herein are broadly applicable and can be

adapted for various substrates and alkylating agents.

General Protocol: N-Alkylation of Morpholine with
Alkyl Halides
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This protocol describes a general procedure for the N-alkylation of morpholine using an alkyl

halide in the presence of a base. This method is a classic and widely used approach for the

formation of C-N bonds.

Reaction Scheme:

Materials and Reagents
Morpholine

Alkyl halide (e.g., benzyl bromide, ethyl iodide)

Base (e.g., potassium carbonate (K₂CO₃), triethylamine (Et₃N))

Solvent (e.g., acetonitrile (MeCN), N,N-dimethylformamide (DMF), acetone)

Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

Deionized water

Organic solvents for extraction (e.g., ethyl acetate, dichloromethane)

Standard laboratory glassware and equipment (round-bottom flask, condenser, magnetic

stirrer, heating mantle, separatory funnel, rotary evaporator)

Experimental Procedure
Reaction Setup: To a dry round-bottom flask equipped with a magnetic stir bar and a reflux

condenser, add morpholine (1.0 eq) and the chosen solvent (e.g., acetonitrile, 5-10 mL per

mmol of morpholine).

Addition of Base: Add the base (e.g., K₂CO₃, 1.5-2.0 eq) to the stirred solution.

Addition of Alkylating Agent: Slowly add the alkyl halide (1.0-1.2 eq) to the reaction mixture at

room temperature.

Reaction: Heat the reaction mixture to the desired temperature (e.g., reflux) and monitor the

progress of the reaction by thin-layer chromatography (TLC) or gas chromatography-mass
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spectrometry (GC-MS).

Work-up:

Once the reaction is complete, cool the mixture to room temperature.

Filter the solid inorganic salts and wash the filter cake with a small amount of the reaction

solvent.

Concentrate the filtrate under reduced pressure using a rotary evaporator to remove the

solvent.

Dissolve the residue in an organic solvent (e.g., ethyl acetate) and wash with water to

remove any remaining inorganic salts and water-soluble impurities.

Separate the organic layer, dry it over anhydrous sodium sulfate or magnesium sulfate,

filter, and concentrate under reduced pressure to obtain the crude product.

Purification: Purify the crude product by column chromatography on silica gel, distillation, or

recrystallization to afford the pure N-alkylated morpholine.

Data Presentation: N-Alkylation of Morpholine
Derivatives
The following table summarizes representative quantitative data for the N-alkylation of

morpholine and related amines from the literature, showcasing the variability in reaction

conditions and outcomes.
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Mandatory Visualizations
Experimental Workflow for N-Alkylation of Morpholine
The following diagram illustrates the general workflow for the N-alkylation of morpholine with an

alkyl halide.
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Caption: General workflow for the N-alkylation of morpholine.

Signaling Pathways and Logical Relationships
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In the context of this chemical transformation, a signaling pathway is not directly applicable.

However, a logical relationship diagram can illustrate the factors influencing the success of the

N-alkylation reaction.
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Caption: Factors influencing the N-alkylation reaction outcome.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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